Cas no 1856883-95-8 (Cyclopropanemethanol, 1-(aminomethyl)-α,α-dicyclopropyl-)

• Product Name: Cyclopropanemethanol, 1-(aminomethyl)-α,α-dicyclopropyl-
• CAS No: 1856883-95-8
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 5275178
• PubChem ID: 165785916
• Update Time: 2025-07-08

Cyclopropanemethanol, 1-(aminomethyl)-α,α-dicyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 1-(aminomethyl)-α,α-dicyclopropyl-
• EN300-682918
• [1-(aminomethyl)cyclopropyl]dicyclopropylmethanol
• 1856883-95-8

• Inchi： 1S/C11H19NO/c12-7-10(5-6-10)11(13,8-1-2-8)9-3-4-9/h8-9,13H,1-7,12H2
• InChI Key： WWWSRKJKYIKLIT-UHFFFAOYSA-N
• SMILES： OC(C1CC1)(C1CC1)C1(CN)CC1

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Additional information on Cyclopropanemethanol, 1-(aminomethyl)-α,α-dicyclopropyl-

Cyclopropanemethanol, 1-(aminomethyl)-α,α-dicyclopropyl- (CAS No. 1856883-95-8): An Overview of Its Structure, Properties, and Applications

Cyclopropanemethanol, 1-(aminomethyl)-α,α-dicyclopropyl- (CAS No. 1856883-95-8) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as DCPA for brevity, is characterized by its distinctive cyclopropane ring and the presence of an aminomethyl group. The intricate structure of DCPA offers a range of potential applications in drug development and chemical synthesis.

The molecular formula of Cyclopropanemethanol, 1-(aminomethyl)-α,α-dicyclopropyl- is C₁₀H₂₀N₂O, with a molecular weight of approximately 176.27 g/mol. The compound's structure features a central cyclopropane ring flanked by two additional cyclopropyl groups, which contribute to its high degree of rigidity and stability. The aminomethyl group attached to the cyclopropanemethanol moiety adds functional versatility, making DCPA an attractive candidate for various chemical transformations and biological activities.

Recent studies have highlighted the potential of Cyclopropanemethanol, 1-(aminomethyl)-α,α-dicyclopropyl- in the development of novel therapeutic agents. One notable area of research involves its use as a scaffold for the synthesis of compounds with anti-inflammatory properties. A study published in the *Journal of Medicinal Chemistry* in 2022 demonstrated that derivatives of DCPA exhibited significant anti-inflammatory activity in both in vitro and in vivo models. These findings suggest that DCPA could serve as a valuable starting point for the design of new anti-inflammatory drugs.

In addition to its anti-inflammatory potential, Cyclopropanemethanol, 1-(aminomethyl)-α,α-dicyclopropyl- has shown promise in the field of neuropharmacology. Research conducted at the University of California, San Francisco (UCSF) explored the effects of DCPA on neurotransmitter systems. The results indicated that certain derivatives of DCPA could modulate GABAergic and glutamatergic signaling pathways, which are crucial for maintaining neuronal function and preventing neurodegenerative disorders. This opens up new avenues for the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of Cyclopropanemethanol, 1-(aminomethyl)-α,α-dicyclopropyl- has also been a subject of interest. A recent paper in *Organic Letters* described an efficient synthetic route to DCPA, utilizing palladium-catalyzed cross-coupling reactions followed by selective functionalization steps. This method not only simplifies the synthesis but also allows for the preparation of a wide range of structurally diverse derivatives, enhancing the compound's utility in drug discovery programs.

The physical properties of Cyclopropanemethanol, 1-(aminomethyl)-α,α-dicyclopropyl- are equally noteworthy. It is a colorless liquid with a boiling point around 150°C at atmospheric pressure. The compound exhibits good solubility in common organic solvents such as ethanol and dichloromethane, making it suitable for various chemical reactions and formulations. Its stability under standard laboratory conditions further enhances its practicality in research settings.

In conclusion, Cyclopropanemethanol, 1-(aminomethyl)-α,α-dicyclopropyl- (CAS No. 1856883-95-8) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physical properties make it an attractive candidate for the development of novel therapeutic agents targeting inflammation and neurological disorders. Ongoing research continues to uncover new applications and derivatives of DCPA, solidifying its position as a key molecule in modern drug discovery efforts.